Cas no 1038392-15-2 ((1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanamine)

• Product Name: (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanamine
• CAS No: 1038392-15-2
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• MDL: MFCD26127461
• CID: 1034755
• PubChem ID: 59588612
• Update Time: 2025-10-12

(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanamine
• [1-(oxan-2-yl)pyrazol-4-yl]methanamine
• [1-(Tetrahydro-2H-pyran-2-yl)-4-pyrazolyl]methanamine
• AKOS016014721
• 1038392-15-2
• 1-[1-(Oxan-2-yl)-1H-pyrazol-4-yl]methanamine
• MFCD26127461
• J-500080
• SY345829
• CS-0196469
• SCHEMBL13035401
• DTXSID50732440
• 1-[1-(OXAN-2-YL)PYRAZOL-4-YL]METHANAMINE
• DB-289612

• MDL： MFCD26127461
• Inchi： 1S/C9H15N3O/c10-5-8-6-11-12(7-8)9-3-1-2-4-13-9/h6-7,9H,1-5,10H2
• InChI Key： AMLIQJDXZAPTJT-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C=C(CN)C=N1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanamine

Introduction to (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanamine (CAS No. 1038392-15-2)

(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanamine, with the CAS number 1038392-15-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydro-2H-pyran ring and a pyrazole moiety, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanamine consists of a pyrazole ring attached to a tetrahydro-2H-pyran ring through a methylene bridge. The presence of the amino group (-NH₂) at the 4-position of the pyrazole ring imparts significant reactivity and functional versatility to this compound. This structural arrangement allows for a wide range of chemical modifications, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential applications of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanamine in various therapeutic areas. One notable application is in the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structural features of the compound enable it to interact with viral proteins, thereby inhibiting viral replication and spread.

In addition to its antiviral properties, (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanamine has also been explored for its potential as an anticancer agent. Studies have demonstrated that certain derivatives of this compound can selectively target and inhibit cancer cell proliferation without causing significant toxicity to normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cancer cell survival and growth, making it a promising lead for the development of targeted cancer therapies.

The synthetic accessibility of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanamine further enhances its value as a research tool and drug candidate. Several efficient synthetic routes have been reported in the literature, allowing for the scalable production of this compound and its derivatives. These synthetic methods typically involve the reaction of 4-chloromethylpyrazole with tetrahydro-2H-pyran to form the desired product, followed by deprotection to yield the free amine.

The physicochemical properties of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanamine have been extensively studied. It is a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is moderately soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various biochemical assays and drug screening protocols.

In terms of safety and handling, (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanamine should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound, including the use of appropriate personal protective equipment (PPE) such as gloves and goggles.

The future prospects for (1-(Tetrahydro-2H-pyran-2-y l)-1H-pyrazol -4 - yl) methanamine are promising. Ongoing research is focused on optimizing its structure to enhance its pharmacological properties and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods to improve its availability for large-scale applications.

In conclusion, (1-(Tetrahydro - 2 H - pyran - 2 - yl) - 1 H - pyrazol - 4 - yl) methanamine (CAS No . 103839 2 - 15 - 2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an important molecule for further investigation and development.